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Abstract

(Rac)-Etavopivat (also known as AG-946 or tebapivat) is a novel, orally bioavailable, allosteric
activator of the red blood cell isoform of pyruvate kinase (PKR). Its primary mechanism of
action is to enhance the activity of PKR, leading to increased ATP production and decreased
2,3-diphosphoglycerate (2,3-DPG) levels in erythrocytes. This modulation of red blood cell
metabolism is being investigated as a therapeutic strategy for hemolytic anemias, such as
sickle cell disease and thalassemia. While the on-target effects of Etavopivat are well-
characterized, a comprehensive understanding of its cellular targets beyond pyruvate kinase is
crucial for a complete safety and efficacy profile. This technical guide synthesizes the available
information on the selectivity of Etavopivat, discusses potential off-target considerations by
examining a related molecule, and outlines the experimental approaches used to determine
drug selectivity.

Introduction to (Rac)-Etavopivat and Pyruvate
Kinase Activation
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(Rac)-Etavopivat is a potent, selective, once-daily, orally bioavailable activator of the red blood
cell pyruvate kinase isozyme.[1] Pyruvate kinase is a key enzyme in the glycolytic pathway,
catalyzing the final step of glycolysis: the conversion of phosphoenolpyruvate (PEP) to
pyruvate with the concurrent production of ATP. In red blood cells, the activity of the PKR
isoform is critical for maintaining cellular energy homeostasis and regulating hemoglobin's
affinity for oxygen via the synthesis of 2,3-DPG.

In certain hemolytic anemias, such as sickle cell disease, red blood cells are under increased
metabolic stress. Activation of PKR by Etavopivat is intended to counter this by:

 Increasing ATP levels: Providing more energy to maintain red blood cell membrane integrity
and function.

e Decreasing 2,3-DPG levels: Increasing hemoglobin's affinity for oxygen, which can reduce
the polymerization of sickle hemoglobin.

Clinical and preclinical studies have demonstrated that Etavopivat effectively modulates these
pathways, leading to improvements in hematological parameters.[1]

On-Target Activity of (Rac)-Etavopivat

The primary cellular target of (Rac)-Etavopivat is the red blood cell isoform of pyruvate kinase
(PKR). It acts as an allosteric activator, binding to a site on the enzyme distinct from the active
site to enhance its catalytic activity.

Mechanism of Action at Pyruvate Kinase

The activation of PKR by Etavopivat leads to a cascade of downstream effects within the red
blood cell, as illustrated in the signaling pathway diagram below.
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Figure 1: On-target signaling pathway of (Rac)-Etavopivat.

Quantitative On-Target Effects

The following table summarizes the key on-target pharmacodynamic effects of Etavopivat
observed in clinical trials.
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Parameter Effect Study Population Notes
2,3- Healthy Volunteers &
. i ) Dose-dependent
Diphosphoglycerate Decrease Sickle Cell Disease
i decrease observed.[2]
(2,3-DPG) Patients
] Healthy Volunteers &
Adenosine ) ) Dose-dependent
) Increase Sickle Cell Disease )
Triphosphate (ATP) ) increase observed.[2]
Patients
) Healthy Volunteers & A direct consequence
Hemoglobin-Oxygen ) )
o Increase Sickle Cell Disease of reduced 2,3-DPG
Affinity )
Patients levels.[2]
) ) Sustained increases
_ Sickle Cell Disease
Hemoglobin Levels Increase ] observed over 12
Patients
weeks of treatment.
_ , Reduction in bilirubin
) Sickle Cell Disease
Markers of Hemolysis Decrease ) and lactate
Patients
dehydrogenase.

Cellular Targets Beyond Pyruvate Kinase: The Off-
Target Profile

A critical aspect of drug development is the characterization of a compound's selectivity—its

ability to interact with its intended target while avoiding interactions with other cellular

components. Off-target interactions can lead to unexpected side effects or toxicities.

Publicly Available Information on Etavopivat's

Selectivity

Publicly available data on the comprehensive off-target profiling of (Rac)-Etavopivat is limited.

While described as a "selective" activator of PKR, detailed results from broad screening panels

(such as a CEREP safety panel) or extensive kinase selectivity assays have not been

published.
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One publication on the structure-based design of AG-946 (Etavopivat) mentions that the
molecule was engineered to have a pseudo-C2-symmetry that matches its allosteric binding
site on the PK enzyme. This design reportedly increased its potency towards PKR while
reducing activity against off-targets that were observed with the original scaffold. However, the
specific off-targets of the initial scaffold were not disclosed.

Experimental Protocols for Assessing Off-Target Effects

The following diagram outlines a typical workflow for assessing the off-target profile of a drug
candidate.
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Figure 2: Experimental workflow for off-target profiling.
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Detailed Methodologies:

o Broad Off-Target Screening (e.g., Eurofins CEREP Safety Panel): These panels typically
involve a large number of radioligand binding assays and enzyme activity assays to assess a
compound's interaction with a wide range of G-protein coupled receptors (GPCRS), ion
channels, transporters, and enzymes. A standard concentration of the test compound is
screened against these targets, and significant inhibition or activation is flagged for further
investigation.

o Kinase Selectivity Panels: Given that kinases are a large family of structurally related
enzymes, it is crucial to assess the selectivity of kinase-targeted drugs. These panels
measure the inhibitory activity of a compound against a broad array of kinases, typically in
ATP-competitive binding or functional assays.

o Dose-Response Assays: For any "hits" identified in the initial screens, dose-response studies
are conducted to determine the potency of the off-target interaction (e.g., IC50 or EC50
values).

o Cell-Based Functional Assays: These assays are used to confirm whether an observed in
vitro binding or enzymatic activity translates into a functional effect in a cellular context.

 In Vivo Models: Ultimately, the relevance of any identified off-target activity is assessed in
preclinical animal models through pharmacology and toxicology studies.

A Case Study in PKR Activator Off-Target Effects:
Mitapivat

In the absence of detailed public data for Etavopivat, examining the off-target profile of a
structurally and functionally related molecule, mitapivat, can provide insights into potential
class-wide effects of PKR activators. Mitapivat is also an allosteric activator of PKR.

Known Off-Target Activity of Mitapivat

Mitapivat has been identified as a mild-to-moderate inhibitor of the aromatase enzyme.
Aromatase is a key enzyme in the biosynthesis of estrogens. This off-target effect has potential
implications for long-term treatment.
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Adverse Events Potentially Linked to Off-Target Effects

Real-world data from the FDA Adverse Event Reporting System (FAERS) for mitapivat have
highlighted several adverse events that warrant further investigation, although a direct causal
link to specific off-target interactions has not been definitively established.

Reporting Odds Ratio

Adverse Event Notes
(ROR)
Pulmonary Hypertension 16.50 A serious, unlabelled event.
) Suggests potential effects on
Vulvovaginal Dryness 38.39 o
hormonal regulation in women.
] Further supports potential
Menstrual Disorder 16.86
hormonal effects.
May be related to an interplay
Ocular Icterus 76.90 between hemolysis and liver
function.
) Similar to ocular icterus, may
Jaundice 29.89 ) ) o
involve liver susceptibility.
Suggests potential
Blood Iron Increased 397.67 disturbances in iron
metabolism.
May be a complex interaction
Iron Overload 153.86

with the underlying disease.

Note: The Reporting Odds Ratio (ROR) is a measure of disproportionality in pharmacovigilance
databases and does not in itself prove causation.

Conclusion

(Rac)-Etavopivat is a promising therapeutic agent with a well-defined on-target mechanism of
action focused on the activation of pyruvate kinase R. While it is described as a selective
molecule, and its design was optimized to reduce off-target activity, detailed public data on its
comprehensive off-target profile are currently lacking. The examination of a related PKR
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activator, mitapivat, reveals a known off-target interaction with the aromatase enzyme and
highlights several adverse events that may warrant further investigation for potential class-wide
effects.

For a complete understanding of the therapeutic window and potential risks associated with
(Rac)-Etavopivat, further disclosure of its performance in broad off-target screening panels
and kinase selectivity assays would be highly valuable to the scientific and drug development
community. Continuous pharmacovigilance and further mechanistic studies will be essential to
fully elucidate the complete cellular interaction profile of this novel class of therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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